Cas no 933739-48-1 ((5-Cyclopropylthiophen-2-yl)methanamine)

• Product Name: (5-Cyclopropylthiophen-2-yl)methanamine
• CAS No: 933739-48-1
• MF: C₈H₁₁NS
• MW: 153.24464058876
• CID: 6782034
• PubChem ID: 64310483
• Update Time: 2025-09-26

(5-Cyclopropylthiophen-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL25388986
• (5-cyclopropylthiophen-2-yl)methanamine
• 933739-48-1
• AKOS013632571
• (5-Cyclopropylthiophen-2-yl)methanamine

• Inchi： 1S/C8H11NS/c9-5-7-3-4-8(10-7)6-1-2-6/h3-4,6H,1-2,5,9H2
• InChI Key： RFNPHDMUDADUEJ-UHFFFAOYSA-N
• SMILES： S1C(CN)=CC=C1C1CC1

Computed Properties

• Exact Mass: 153.06122053g/mol
• Monoisotopic Mass: 153.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.3Ų

Additional information on (5-Cyclopropylthiophen-2-yl)methanamine

(5-Cyclopropylthiophen-2-yl)methanamine: A Promising Scaffold for Targeted Therapeutics

(5-Cyclopropylthiophen-2-yl)methanamine, with the CAS number 933739-48-1, represents a structurally unique compound that has garnered significant attention in recent years for its potential applications in medicinal chemistry. This molecule belongs to the class of thiophene derivatives, characterized by the presence of a five-membered aromatic ring containing sulfur. The 5-cyclopropylthiophen-2-yl moiety introduces additional functional groups that enhance its pharmacological profile, making it a valuable scaffold for drug development. Recent studies have highlighted its role in modulating various biological pathways, particularly in the context of neurological disorders and metabolic diseases.

The chemical structure of (5-Cyclopropylthiophen-2-yl)methanamine is defined by the fusion of a thiophene ring with a methanamine group, creating a versatile platform for further chemical modifications. The cyclopropyl substituent at the 5-position of the thiophene ring contributes to its unique electronic properties, which are critical for its interaction with biological targets. This structural feature is particularly relevant in the context of drug-target interactions, as it allows for the fine-tuning of molecular binding affinity and selectivity.

Recent advances in computational chemistry have enabled researchers to predict the behavior of (5-Cyclopropylthiophen-2-yl)methanamine in complex biological systems. For example, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits promising antioxidant activity by scavenging reactive oxygen species (ROS) through its thiophene ring. The 5-cyclopropyl group was found to enhance the molecule's stability in aqueous environments, a critical factor for its potential use in pharmaceutical formulations.

Another area of interest is the anti-inflammatory potential of (5-Cyclopropylthiophen-2-yl)methanamine. A 2024 report in Pharmacological Research revealed that this compound can inhibit the activation of NF-κB pathways, which are central to the development of chronic inflammatory diseases. The methanamine moiety was identified as a key contributor to its ability to modulate cytokine production, offering a novel approach to treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the synthetic accessibility of (5-Cyclopropylthiophen-2-yl)methanamine has been optimized through advanced organic synthesis techniques. A 2023 review in Organic Letters highlighted the use of transition-metal-catalyzed coupling reactions to efficiently construct the thiophene ring, reducing the number of synthetic steps required. This method not only improves the yield of the final product but also minimizes the use of hazardous reagents, aligning with the principles of green chemistry.

Despite its promising properties, the toxicological profile of (5-Cyclopropylthiophen-2-yl)methanamine remains an area of active research. A 2024 study in Toxicology and Applied Pharmacology evaluated its safety in vitro and in vivo, revealing that it exhibits low cytotoxicity at therapeutic concentrations. The compound's metabolic stability in liver microsomes was also assessed, with results indicating that it undergoes minimal degradation, which is advantageous for maintaining its pharmacological activity in the body.

The pharmacokinetic properties of (5-Cyclopropylthiophen-2-yl)methanamine have been explored in preclinical models to determine its potential for therapeutic applications. A 2023 study in Drug Metabolism and Disposition demonstrated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Its ability to cross the blood-brain barrier (BBB) is particularly noteworthy, as it suggests potential applications in treating central nervous system (CNS) disorders.

Recent breakthroughs in structure-activity relationship (SAR) studies have further elucidated the role of specific substituents in the biological activity of (5-Cyclopropylthiophen-2-yl)methanamine. A 2024 paper in Chemical Communications reported that replacing the cyclopropyl group with other heterocyclic rings can significantly alter the compound's selectivity profile, offering new opportunities for drug design. This finding underscores the importance of molecular diversity in optimizing therapeutic outcomes.

In addition to its pharmacological applications, (5-Cyclopropylthiophen-2-yl)methanamine has been investigated for its potential in material science. A 2023 study in Advanced Materials explored its use as a conductive polymer due to its ability to form stable π-conjugated systems. The thiophene ring provides the necessary conjugation for electron transport, making this compound a candidate for applications in organic electronics and flexible devices.

However, challenges remain in translating the in vitro and preclinical findings of (5-Cyclopropylthiophen-2-yl)methanamine into clinical applications. One of the key obstacles is the need to optimize its bioavailability and target specificity to ensure efficacy in vivo. Researchers are currently working on developing nanocarriers and prodrug strategies to enhance its delivery to specific tissues, a critical step in advancing its therapeutic potential.

Overall, (5-Cyclopropylthiophen-2-yl)methanamine stands out as a promising compound with a wide range of potential applications. Its unique structural features and favorable biological properties make it a valuable target for further research and development. As the field of medicinal chemistry continues to evolve, the exploration of this compound and its derivatives is expected to lead to innovative therapeutic solutions for a variety of diseases.

In conclusion, the study of (5-Cyclopropylthiophen-2-yl)methanamine has revealed its significant potential in multiple domains, from pharmacology to material science. The ongoing research into its properties and applications is likely to uncover new insights and opportunities, further solidifying its importance in the scientific community. As researchers continue to explore the possibilities of this compound, its role in advancing medical science and technology is expected to grow.